Cas no 1078727-58-8 (2-[Methyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol)

2-[Methyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol structure
1078727-58-8 structure
Product Name:2-[Methyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol
CAS No:1078727-58-8
MF:C9H20N2O
MW:172.267902374268
CID:2161475
Update Time:2025-09-24

2-[Methyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[Methyl-((s)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol
    • (S)-2-(Methyl((1-methylpyrrolidin-2-yl)methyl)amino)ethanol
    • AM90581
    • 2-[methyl-((S)-1-methylpyrrolidin-2-ylmethyl)amino]ethanol
    • 2-[Methyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol
    • Inchi: 1S/C9H20N2O/c1-10(6-7-12)8-9-4-3-5-11(9)2/h9,12H,3-8H2,1-2H3/t9-/m0/s1
    • InChI Key: SCVKPRVVDWCNGZ-VIFPVBQESA-N
    • SMILES: OCCN(C)C[C@@H]1CCCN1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Topological Polar Surface Area: 26.7

2-[Methyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
082496-500mg
2-[Methyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol
1078727-58-8
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£755.00 2022-03-01
Chemenu
CM485328-1g
(S)-2-(Methyl((1-methylpyrrolidin-2-yl)methyl)amino)ethanol
1078727-58-8 97%
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Additional information on 2-[Methyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol

Professional Introduction to CAS No. 1078727-58-8: 2-[Methyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol

The compound CAS No. 1078727-58-8, also known as 2-[Methyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound is characterized by its unique chemical structure, which includes a pyrrolidine ring, a methyl group, and an amino ethanol moiety. The stereochemistry of the molecule, particularly the (S) configuration at the pyrrolidine ring, plays a crucial role in its functionality and reactivity.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its potential as a building block for synthesizing bioactive molecules with enhanced pharmacokinetic properties. The ability of this compound to form stable amide bonds makes it an ideal candidate for peptide synthesis and drug delivery systems.

In terms of synthesis, the preparation of 2-[Methyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol involves a multi-step process that typically includes nucleophilic substitution and stereo-controlled reactions. The use of chiral catalysts has been shown to significantly improve the enantiomeric excess of the product, ensuring high purity and consistency in large-scale production.

One of the most promising applications of this compound is in the field of biotechnology. It has been utilized as a precursor for the synthesis of complex natural products, such as alkaloids and terpenoids, which are widely used in drug discovery programs. Additionally, its role in asymmetric catalysis has been extensively studied, with recent advancements demonstrating its ability to facilitate enantioselective reactions under mild conditions.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that it exhibits low toxicity to aquatic organisms, making it suitable for use in eco-friendly industrial processes. Furthermore, its biodegradability has been evaluated under various conditions, providing valuable insights into its sustainability profile.

In conclusion, CAS No. 1078727-58-8 represents a versatile and innovative chemical entity with a wide range of applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and sustainable practices, positions it as a key player in the advancement of modern science and technology.

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